Cas no 212248-66-3 (1-Pentanethiol, 3,3,4,4,5,5,5-heptafluoro-)

• Product Name: 1-Pentanethiol, 3,3,4,4,5,5,5-heptafluoro-
• CAS No: 212248-66-3
• MF: C₅H₅F₇S
• MW: 230.147024869919
• CID: 6360619
• PubChem ID: 165356238
• Update Time: 2025-06-14

1-Pentanethiol, 3,3,4,4,5,5,5-heptafluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanethiol, 3,3,4,4,5,5,5-heptafluoro-
• DTXSID901266256
• EN300-1970936
• 212248-66-3
• 3,3,4,4,5,5,5-heptafluoropentane-1-thiol

• Inchi： 1S/C5H5F7S/c6-3(7,1-2-13)4(8,9)5(10,11)12/h13H,1-2H2
• InChI Key： ZFMOQJPTQHTPEN-UHFFFAOYSA-N
• SMILES： C(S)CC(F)(F)C(F)(F)C(F)(F)F

Computed Properties

• Exact Mass: 230.00001847g/mol
• Monoisotopic Mass: 230.00001847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• Boiling Point: 102.4±40.0 °C(Predicted)
• pka: 9.46±0.25(Predicted)

Additional information on 1-Pentanethiol, 3,3,4,4,5,5,5-heptafluoro-

Recent Advances in the Study of 1-Pentanethiol, 3,3,4,4,5,5,5-heptafluoro- (CAS: 212248-66-3) and Its Applications in Chemical Biology and Medicine

The compound 1-Pentanethiol, 3,3,4,4,5,5,5-heptafluoro- (CAS: 212248-66-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique fluorinated structure and potential applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, properties, and emerging roles in drug discovery and material science.

Recent studies have highlighted the synthetic pathways for 1-Pentanethiol, 3,3,4,4,5,5,5-heptafluoro-, emphasizing its efficient production through nucleophilic substitution reactions involving perfluoroalkyl halides and thiol precursors. The compound's high thermal stability and lipophilicity, attributed to its heptafluorinated tail, make it a promising candidate for applications in surface modification and drug delivery systems.

In the context of medicinal chemistry, researchers have explored the bioactivity of this compound, particularly its role as a building block for fluorinated analogs of biologically active molecules. A 2023 study published in the Journal of Fluorine Chemistry demonstrated its utility in enhancing the metabolic stability of drug candidates, thereby improving their pharmacokinetic profiles. The compound's ability to modulate membrane permeability has also been investigated, with potential implications for targeted drug delivery.

Furthermore, 1-Pentanethiol, 3,3,4,4,5,5,5-heptafluoro- has been employed in material science for the development of hydrophobic coatings. Its incorporation into polymer matrices has shown remarkable improvements in water repellency and chemical resistance, as evidenced by recent industrial reports. These advancements underscore the compound's versatility across multiple disciplines.

Despite these promising developments, challenges remain in optimizing the scalability of its synthesis and minimizing environmental impacts associated with fluorinated compounds. Ongoing research is focused on green chemistry approaches to address these concerns, with preliminary results indicating potential pathways for sustainable production.

In conclusion, 1-Pentanethiol, 3,3,4,4,5,5,5-heptafluoro- (CAS: 212248-66-3) represents a valuable tool in both chemical biology and material science. Its unique properties continue to inspire innovative applications, though further studies are needed to fully realize its potential while addressing environmental and scalability challenges.